Cas no 827588-52-3 (4-Thiazolecarboxamide, 2-amino-N-[2-(dimethylamino)ethyl]-)

4-Thiazolecarboxamide, 2-amino-N-[2-(dimethylamino)ethyl]- structure
827588-52-3 structure
Product Name:4-Thiazolecarboxamide, 2-amino-N-[2-(dimethylamino)ethyl]-
CAS No:827588-52-3
MF:C8H14N4OS
MW:214.287959575653
CID:683607
PubChem ID:58772621
Update Time:2025-04-19

4-Thiazolecarboxamide, 2-amino-N-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxamide, 2-amino-N-[2-(dimethylamino)ethyl]-
    • 2-amino-N-[2-(dimethylamino)ethyl]-1,3-thiazole-4-carboxamide
    • SCHEMBL2996975
    • 827588-52-3
    • DTXSID60729922
    • AKOS012087777
    • Inchi: 1S/C8H14N4OS/c1-12(2)4-3-10-7(13)6-5-14-8(9)11-6/h5H,3-4H2,1-2H3,(H2,9,11)(H,10,13)
    • InChI Key: QRKOQLDFVQSHON-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(NCCN(C)C)=O

Computed Properties

  • Exact Mass: 214.08883226g/mol
  • Monoisotopic Mass: 214.08883226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 99.5Ų
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